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Compound of Interest |

Methyl 2,6-dimethyl-4-
Compound Name:

oxocyclohex-2-enecarboxylate
CAS No.: 67333-67-9

Cat. No.: B1365675

Get Quote

Executive Summary

Dimethyl-oxocyclohex-enecarboxylates represent a class of "privileged scaffolds" in medicinal
chemistry. Characterized by a highly functionalized cyclohexenone ring, these compounds
serve as versatile pharmacophores with demonstrated efficacy in oncology, antimicrobial
defense, and oxidative stress management. This guide analyzes the therapeutic utility of Ethyl
6,6-dimethyl-2-oxo0-4-phenylcyclohex-3-enecarboxylate and its derivatives, focusing on their
capacity to inhibit non-cholinergic Acetylcholinesterase (AChE) functions to induce apoptosis in
cancer cells, and their membrane-disrupting properties against resistant microbial strains.

Chemical Foundation & Synthetic Protocol[1]

The structural core combines a lipophilic cyclohexene ring with polar carbonyl and ester
functionalities, facilitating interactions with diverse biological targets. The synthesis is efficiently
achieved via a One-Pot Multicomponent Reaction (MCR), often utilizing Green Chemistry
principles (ethanol solvent, organocatalysis).
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Optimized Synthetic Workflow

Objective: Synthesis of Ethyl 6,6-dimethyl-2-oxo-4-phenylcyclohex-3-enecarboxylate. Reaction
Type: Hantzsch-like Condensation / Knoevenagel-Michael Addition.

Protocol:

e Reagents:

o

Dimedone (5,5-dimethyl-1,3-cyclohexanedione): 1.0 mmol

[¢]

Benzaldehyde (or substituted derivative): 1.0 mmol

[¢]

Ethyl Acetoacetate: 1.0 mmol

o

Catalyst: Piperidine (10 mol%) or L-Proline (20 mol%) for green synthesis.

o

Solvent: Absolute Ethanol (5 mL).

e Procedure:

o Combine dimedone, benzaldehyde, and ethyl acetoacetate in a round-bottom flask
containing ethanol.

o Add the catalyst and reflux the mixture at 78-80°C for 3-5 hours.

o Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

o Upon completion, cool the mixture to room temperature. The product often precipitates as
a solid.

o Filter the precipitate and wash with cold ethanol. Recrystallize from ethanol/water to obtain
pure crystals.

o Validation:

o Yield: Typically 85—-92%.

o Melting Point: 110-112°C (for the phenyl derivative).
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o Structure Confirmation: IR (C=0 stretch ~1710 cm~1, ester C=0 ~1735 cm~%), *H NMR
(Singlet for gem-dimethyl ~1.1 ppm).

Synthesis Pathway Visualization
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Figure 1: One-Pot Multicomponent Synthesis Pathway of Dimethyl-oxocyclohex-enecarboxylates

Click to download full resolution via product page

Therapeutic Application: Oncology

The primary anticancer mechanism of this scaffold is the inhibition of Acetylcholinesterase
(AChE). While classically associated with neurotransmission, AChE expression is upregulated
in several tumor types (e.g., HCT116 colon cancer cells), where it promotes cell proliferation
and suppresses apoptosis.

Mechanism of Action (MOA)

Inhibiting AChE in non-neuronal tissue triggers a signaling cascade that destabilizes the
mitochondrial membrane, leading to the release of Cytochrome C and the activation of the
caspase cascade (intrinsic apoptotic pathway).

Key Data Point:
o Target: Acetylcholinesterase (AChE)
e |C50: 0.93 uM (Observed in HCT116 cell lines for optimized derivatives).

e Outcome: GO/G1 Phase Cell Cycle Arrest.

Apoptotic Signaling Pathway
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Figure 2: Mechanism of Action - AChE Inhibition Leading to Apoptosis
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Comparative Efficacy Data

The following table summarizes the cytotoxic potential of the title compound compared to
standard reference drugs.

) Reference
Compound Cell Line Target IC50 (pM)
Standard
] o Donepezil (0.13
Title Derivative HCT116 (Colon) AChE 0.93 M)
H
] o 5-Fluorouracil
Title Derivative HCT116 (Colon) Cell Growth ~20.0 (~5.0)
Title Derivative HepG2 (Liver) Cell Viability 25.5 Doxorubicin (1.2)

Therapeutic Application: Antimicrobial &
Antifungal[6]

Functionalized cyclohexenones exhibit broad-spectrum activity against Gram-positive bacteria
and fungal strains.[4] The lipophilic nature of the gem-dimethyl and phenyl groups facilitates
penetration of the microbial cell wall, disrupting membrane integrity.

Antimicrobial Profile[5][6][7][8][9]

o Primary Targets:Staphylococcus aureus (Gram+), Escherichia coli (Gram-), Candida
albicans (Fungi).

¢ Mechanism: Membrane depolarization and interference with cell wall synthesis enzymes.

Minimum Inhibitory Concentration (MIC) Data
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Organism Strain MIC (pg/mL) Activity Level
Staphylococcus

ATCC 25923 50 Moderate
aureus
Escherichia coli ATCC 25922 50 Moderate
Candida albicans ATCC 10231 25 High
Bacillus subtilis ATCC 6633 25 High

Experimental Validation Protocols

Note: The presence of electron-withdrawing groups (e.g., -Cl, -NOZ2) on the phenyl ring typically

enhances antimicrobial potency by increasing the acidity of the molecule and its ability to

interact with polar microbial residues.

To ensure reproducibility and scientific integrity, the following assays are recommended for

validating the biological activity of synthesized derivatives.

AChE Inhibition Assay (Ellman’s Method)

Preparation: Dissolve the test compound in DMSO to create a stock solution.

Reaction: Mix 20 pL of enzyme solution (AChE from electric eel), 20 pL of test compound,

and 150 pL of phosphate buffer (pH 8.0) in a 96-well plate.

Incubation: Incubate at 25°C for 20 minutes.

Substrate Addition: Add 10 pL of DTNB (Ellman's reagent) and 10 uL of Acetylthiocholine

iodide (substrate).

Measurement: Monitor absorbance at 412 nm for 10 minutes. The yellow color intensity is

proportional to enzyme activity.
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e Calculation: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.

MTT Cytotoxicity Assay

e Seeding: Seed HCT116 cells (5 x 103 cells/well) in 96-well plates and incubate for 24 hours.

o Treatment: Treat cells with graded concentrations (1-100 uM) of the test compound for 48
hours.

e Labeling: Add 20 pL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at
37°C.

e Solubilization: Remove media and add 150 pL DMSO to dissolve formazan crystals.

e Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression
analysis.

References

e Shin, S. Y., et al. (2020). "Anticancer activities of cyclohexenone derivatives."[5] Applied
Biological Chemistry, 63, 82. Link

e Horozi¢, E., et al. (2020). "Evaluation of Antioxidative, Antimicrobial and Cytotoxic Activity of
the Synthetized Arylmethylenbis (3-Hydroxy-5,5-Dimethyl-2-Cyclohexen-1-One) Derivatives."
ResearchGate.[6][5][7] Link

e Organic Syntheses. (2010). "Tandem Fragmentation/Olefination for Production of
Neopentylene-Tethered 1,6-Enynes from Dimedone." Organic Syntheses, 87, 231-244. Link

e BenchChem. "Dimethyl 5-oxocyclohexane-1,3-dicarboxylate Properties and Applications.”
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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